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  3. (14Z)-11-(3,4-dimethoxyphenyl)-14-[(5-phenylsulfanylfuran-2-yl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
(14Z)-11-(3,4-dimethoxyphenyl)-14-[(5-phenylsulfanylfuran-2-yl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one (14Z)-11-(3,4-dimethoxyphenyl)-14-[(5-phenylsulfanylfuran-2-yl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0977921
InChI: InChI=1S/C33H26N2O4S2/c1-37-26-16-13-21(18-27(26)38-2)31-25-15-12-20-8-6-7-11-24(20)30(25)34-33-35(31)32(36)28(41-33)19-22-14-17-29(39-22)40-23-9-4-3-5-10-23/h3-11,13-14,16-19,31H,12,15H2,1-2H3/b28-19-
SMILES: COC1=C(C=C(C=C1)C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)C(=CC6=CC=C(O6)SC7=CC=CC=C7)S5)OC
Molecular Formula: C33H26N2O4S2
Molecular Weight: 578.7 g/mol

(14Z)-11-(3,4-dimethoxyphenyl)-14-[(5-phenylsulfanylfuran-2-yl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one

CAS No.:

Cat. No.: VC0977921

Molecular Formula: C33H26N2O4S2

Molecular Weight: 578.7 g/mol

* For research use only. Not for human or veterinary use.

(14Z)-11-(3,4-dimethoxyphenyl)-14-[(5-phenylsulfanylfuran-2-yl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one -

Specification

Molecular Formula C33H26N2O4S2
Molecular Weight 578.7 g/mol
IUPAC Name (14Z)-11-(3,4-dimethoxyphenyl)-14-[(5-phenylsulfanylfuran-2-yl)methylidene]-15-thia-12,17-diazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,16-pentaen-13-one
Standard InChI InChI=1S/C33H26N2O4S2/c1-37-26-16-13-21(18-27(26)38-2)31-25-15-12-20-8-6-7-11-24(20)30(25)34-33-35(31)32(36)28(41-33)19-22-14-17-29(39-22)40-23-9-4-3-5-10-23/h3-11,13-14,16-19,31H,12,15H2,1-2H3/b28-19-
Standard InChI Key UFHIEXYMERMRSP-USHMODERSA-N
Isomeric SMILES COC1=C(C=C(C=C1)C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)/C(=C/C6=CC=C(O6)SC7=CC=CC=C7)/S5)OC
SMILES COC1=C(C=C(C=C1)C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)C(=CC6=CC=C(O6)SC7=CC=CC=C7)S5)OC
Canonical SMILES COC1=C(C=C(C=C1)C2C3=C(C4=CC=CC=C4CC3)N=C5N2C(=O)C(=CC6=CC=C(O6)SC7=CC=CC=C7)S5)OC

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